N-(2,5-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide

• CAS RN: 1021215-63-3
• Molecular Formula: C21H18N4O4S3
• Molecular Weight: 486.58
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(7-oxo-3-phenyl-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4O4S3/c1-28-13-8-9-15(29-2)14(10-13)22-16(26)11-31-20-23-18-17(19(27)24-20)32-21(30)25(18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key: NPEMQGBDHAVXKA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC=CC=C4
• solubility: not available

Description

N-(2,5-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18N4O4S3 and its molecular weight is 486.58. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinone and thieno[3,4-d]pyrimidine derivatives, including compounds related to N-(2,5-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide, have shown promising antimicrobial activity against various bacterial and fungal strains. The compounds exhibited significant in vitro activity against Gram-positive and Gram-negative bacteria as well as fungal strains, indicating their potential as antimicrobial agents (El Azab & Abdel-Hafez, 2015).

Antitumor Activity

Several studies have focused on the antitumor properties of thiazolo[4,5-d]pyrimidine derivatives. These compounds have demonstrated potent antitumor activity against various cancer cell lines, including liver and breast cancer cell lines. The studies highlight the potential of these derivatives in cancer treatment due to their ability to inhibit the growth of cancer cells (Edrees & Farghaly, 2017), (Hafez & El-Gazzar, 2017).

Neuroprotective Properties

Derivatives of thiazolo[4,5-d]pyrimidine have been evaluated for their neuroprotective properties, particularly in the context of Parkinson's disease. These compounds have shown significant antiparkinsonian activity and exhibited neuroprotective effects, making them potential candidates for the treatment of neurodegenerative disorders (Azam, Alkskas, & Ahmed, 2009).